Cas no 946333-58-0 (1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide
• CAS No: 946333-58-0
• MF: C₂₀H₁₄F₄N₂O₂
• MW: 390.330978870392
• CID: 5504714
• Update Time: 2025-05-27

1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-fluorophenyl)methyl]-1,6-dihydro-6-oxo-N-[2-(trifluoromethyl)phenyl]-
• 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H14F4N2O2/c21-15-8-5-13(6-9-15)11-26-12-14(7-10-18(26)27)19(28)25-17-4-2-1-3-16(17)20(22,23)24/h1-10,12H,11H2,(H,25,28)
• InChI Key： MHRZPHIYLSGWQX-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C=CC=1C(NC1=CC=CC=C1C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide (CAS: 946333-58-0)

The compound 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide (CAS: 946333-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorophenyl and trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggests that 946333-58-0 exhibits selective binding affinity towards certain kinase enzymes, which are implicated in a range of pathological conditions including cancer and inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions at the atomic level, providing valuable insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo studies have further demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide effectively inhibited tumor growth in xenograft models, with a favorable safety profile. These findings underscore its potential as a candidate for further preclinical development.

Another significant advancement has been the optimization of synthetic routes for 946333-58-0. Researchers have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These improvements are critical for ensuring the compound's availability for extensive pharmacological testing and potential clinical trials.

Despite these promising developments, challenges remain. The compound's metabolic stability and bioavailability in humans require further investigation. Ongoing studies are exploring various formulation strategies to enhance its pharmacokinetic properties. Additionally, the identification of potential off-target effects and the development of biomarkers for patient stratification are areas of active research.

In conclusion, 1-(4-fluorophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide represents a compelling case study in modern drug discovery. Its unique chemical structure and promising biological activity make it a valuable subject for continued research. Future studies will likely focus on translational aspects, aiming to bridge the gap between laboratory findings and clinical applications.